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Compound of Interest

Methyl 4-fluoro-1H-indole-7-
Compound Name:
carboxylate

Cat. No.: B1322420

Technical Guide: Methyl 4-fluoro-1H-indole-7-
carboxylate

CAS Number: 313337-35-8

This technical guide provides a comprehensive overview of Methyl 4-fluoro-1H-indole-7-
carboxylate, a fluorinated indole derivative of interest to researchers and professionals in drug
development and chemical synthesis. This document collates available data on its chemical
properties, synthesis, and potential applications, while also highlighting areas where further
research is needed.

Chemical and Physical Properties

Methyl 4-fluoro-1H-indole-7-carboxylate is a heterocyclic organic compound. The presence
of a fluorine atom can significantly influence the molecule's electronic properties, lipophilicity,
and metabolic stability, making it an attractive building block in medicinal chemistry.
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Property Value Source
CAS Number 313337-35-8 [1]
Molecular Formula C10HsFNO2 [2]
Molecular Weight 193.17 g/mol [2]

Solid (form not specified in
Appearance ) ] N/A
available literature)

. Typically >97% from
Purity ) ) N/A
commercial suppliers

Synthesis and Experimental Protocols

While detailed and varied experimental protocols for the synthesis and application of Methyl 4-
fluoro-1H-indole-7-carboxylate are not extensively reported in publicly available literature, its
use as a reactant has been documented.

Experimental Protocol: N-Alkylation of Methyl 4-fluoro-1H-indole-7-carboxylate

This protocol describes the N-alkylation of Methyl 4-fluoro-1H-indole-7-carboxylate as part of
the synthesis of bicyclic carboxamides with potential therapeutic applications.[1]

Materials:

Methyl 4-fluoro-1H-indole-7-carboxylate (1 equivalent)

N,N-Dimethylformamide (DMF) to make a 0.1 M solution

Sodium tert-pentoxide (1.5 equivalents)

1-(bromomethyl)-4-(trifluoromethoxy)benzene (1.2 equivalents)

Ice bath

Syringe

Procedure:
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e A solution of Methyl 4-fluoro-1H-indole-7-carboxylate in DMF (0.1 M) is prepared and
cooled to 0°C using an ice bath.

e Sodium tert-pentoxide is added to the cooled solution, and the mixture is stirred at 0°C for 30
minutes.

» Following the 30-minute stirring period, 1-(bromomethyl)-4-(trifluoromethoxy)benzene is
added dropwise to the reaction mixture via a syringe.[1]

This reaction demonstrates a common synthetic transformation of the indole nitrogen,
highlighting the utility of Methyl 4-fluoro-1H-indole-7-carboxylate as a chemical intermediate.

Synthetic Workflow

The following diagram illustrates a general synthetic workflow where Methyl 4-fluoro-1H-
indole-7-carboxylate can be utilized as a key intermediate for the synthesis of more complex
molecules.
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Caption: Synthetic pathway from 4-fluoro-1H-indole-7-carboxylic acid to a final product,
highlighting the role of Methyl 4-fluoro-1H-indole-7-carboxylate as an intermediate.

Biological Activity and Applications in Drug
Discovery
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There is a notable scarcity of published research specifically detailing the biological activities of
Methyl 4-fluoro-1H-indole-7-carboxylate. However, the broader class of fluorinated indole
derivatives is of significant interest in drug discovery.

The indole scaffold is considered a "privileged structure” in medicinal chemistry due to its
presence in numerous biologically active compounds.[3] Fluorination is a common strategy
employed to enhance the pharmacological properties of drug candidates, including metabolic
stability and binding affinity.[2]

Derivatives of indole-2-carboxylic acid, a related isomer, have been investigated for a range of
therapeutic applications, including:

» Antiviral activity, particularly as inhibitors of the HIV-1 integrase strand transfer.

» Anticancer activity, with some derivatives designed to target proteins like 14-3-3n in liver
cancer.

 Antitubercular activity, showing potent growth inhibition of Mycobacterium tuberculosis.

Furthermore, other indole derivatives have shown promise as antimicrobial and antifungal
agents.[3] While this provides a context for the potential of fluorinated indoles, it is important to
note that these activities have not been specifically reported for Methyl 4-fluoro-1H-indole-7-
carboxylate. The lack of specific data for this compound highlights a potential area for future
research and drug discovery efforts.[3]

Signaling Pathways

Currently, there is no available information in the scientific literature that links Methyl 4-fluoro-
1H-indole-7-carboxylate to specific signaling pathways. The utility of this compound, as
suggested by its appearance in patent literature, is primarily as a building block for the
synthesis of more complex molecules that may, in turn, be designed to interact with biological
targets such as G protein-coupled receptors like the EP2 and EP4 receptors.[1]

Conclusion

Methyl 4-fluoro-1H-indole-7-carboxylate is a valuable chemical intermediate, particularly in
the synthesis of complex heterocyclic molecules for potential therapeutic use. While its own
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biological activity is not well-documented, its structural features make it a compound of interest
for medicinal chemists. The provided experimental protocol for its N-alkylation serves as a
practical example of its application in synthesis. Further research is warranted to explore the
biological properties of this compound and its derivatives, which could unveil novel therapeutic
agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. US10968201B2 - Bicyclic carboxamides and methods of use thereof - Google Patents
[patents.google.com]

2. Page loading... [guidechem.com]

3. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Methyl 4-fluoro-1H-indole-7-carboxylate CAS number
lookup]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322420#methyl-4-fluoro-1h-indole-7-carboxylate-
cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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